Cas no 1025255-36-0 ((E)-2-(2,4-Dichlorophenyl)sulfonyl-3-[4-(trifluoromethoxy)anilino]prop-2-enenitrile)

• Product Name: (E)-2-(2,4-Dichlorophenyl)sulfonyl-3-[4-(trifluoromethoxy)anilino]prop-2-enenitrile
• CAS No: 1025255-36-0
• MF: C₁₆H₉Cl₂F₃N₂O₃S
• MW: 437.220471143723
• MDL: MFCD03410335
• CID: 4677333
• Update Time: 2025-06-13

(E)-2-(2,4-Dichlorophenyl)sulfonyl-3-[4-(trifluoromethoxy)anilino]prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (E)-2-(2,4-dichlorophenyl)sulfonyl-3-[4-(trifluoromethoxy)anilino]prop-2-enenitrile
• (2E)-2-(2,4-dichlorobenzenesulfonyl)-3-{[4-(trifluoromethoxy)phenyl]amino}prop-2-enenitrile
• (E)-2-(2,4-Dichlorophenyl)sulfonyl-3-[4-(trifluoromethoxy)anilino]prop-2-enenitrile

• MDL： MFCD03410335
• Inchi： 1S/C16H9Cl2F3N2O3S/c17-10-1-6-15(14(18)7-10)27(24,25)13(8-22)9-23-11-2-4-12(5-3-11)26-16(19,20)21/h1-7,9,23H/b13-9+
• InChI Key： BUDKXFIKWCULNO-UKTHLTGXSA-N
• SMILES： ClC1C=C(C=CC=1S(/C(/C#N)=C/NC1C=CC(=CC=1)OC(F)(F)F)(=O)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 692
• XLogP3: 5.8
• Topological Polar Surface Area: 87.6

Additional information on (E)-2-(2,4-Dichlorophenyl)sulfonyl-3-[4-(trifluoromethoxy)anilino]prop-2-enenitrile

Introduction to (E)-2-(2,4-Dichlorophenyl)sulfonyl-3-[4-(trifluoromethoxy)anilino]prop-2-enenitrile (CAS No. 1025255-36-0)

The compound (E)-2-(2,4-Dichlorophenyl)sulfonyl-3-[4-(trifluoromethoxy)anilino]prop-2-enenitrile, identified by its CAS number 1025255-36-0, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in drug discovery and medicinal chemistry. The presence of multiple functional groups, including a sulfonyl group, an anilino moiety, and a nitrile substituent, contributes to its unique chemical properties and reactivity, making it a valuable scaffold for developing novel therapeutic agents.

In recent years, the exploration of heterocyclic compounds has been a cornerstone in the development of new pharmaceuticals. The structural motif of (E)-2-(2,4-Dichlorophenyl)sulfonyl-3-[4-(trifluoromethoxy)anilino]prop-2-enenitrile aligns well with this trend, as it incorporates elements that are frequently found in bioactive molecules. Specifically, the sulfonyl group and the anilino substituent are known to enhance binding affinity and selectivity towards biological targets, while the nitrile group can serve as a versatile handle for further chemical modifications.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. The introduction of the sulfonyl group at the 2-position of the 2,4-dichlorophenyl ring provides a strong electron-withdrawing effect, which can influence the electronic properties of the adjacent double bond. This electronic modulation is crucial for optimizing the compound's interaction with biological receptors. Additionally, the presence of the trifluoromethoxy group at the 4-position of the anilino moiety introduces additional fluorine atoms, which can enhance metabolic stability and bioavailability.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The incorporation of fluorine atoms into pharmaceuticals can lead to improved pharmacokinetic profiles, including increased lipophilicity and resistance to enzymatic degradation. In the context of (E)-2-(2,4-Dichlorophenyl)sulfonyl-3-[4-(trifluoromethoxy)anilino]prop-2-enenitrile, the trifluoromethoxy group plays a pivotal role in modulating these properties. This functional group not only enhances the compound's solubility in organic solvents but also contributes to its overall pharmacological activity.

The nitrile group in this compound is another critical feature that warrants discussion. Nitriles are known for their ability to engage in hydrogen bonding interactions with biological targets, which can improve binding affinity. Furthermore, nitrile groups can be readily converted into other functional groups through various chemical transformations, such as hydrolysis or reduction, providing flexibility in drug development pipelines. This versatility makes (E)-2-(2,4-Dichlorophenyl)sulfonyl-3-[4-(trifluoromethoxy)anilino]prop-2-enenitrile a promising candidate for further exploration.

From a computational chemistry perspective, the molecular structure of this compound has been extensively studied using advanced modeling techniques. Quantum mechanical calculations have been employed to elucidate its electronic structure and predict its reactivity. These studies have revealed that the compound exhibits significant dipole moments due to the presence of polar functional groups, which can influence its interactions with biological targets. Additionally, molecular dynamics simulations have been used to explore its conformational landscape and understand how it might bind to proteins.

The pharmacological potential of (E)-2-(2,4-Dichlorophenyl)sulfonyl-3-[4-(trifluoromethoxy)anilino]prop-2-enenitrile has been investigated in several preclinical studies. These investigations have focused on its activity against various biological targets relevant to human diseases. For instance, preliminary data suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory pathways. Such findings are particularly intriguing given the increasing interest in developing drugs that modulate inflammatory responses.

In conclusion, (E)-2-(2,4-Dichlorophenyl)sulfonyl-3-[4-(trifluoromethoxy)anilino]prop-2-enenitrile (CAS No. 1025255-36-0) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups and promising pharmacological properties make it a compelling candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one will undoubtedly play a crucial role in shaping the future of pharmaceutical innovation.